Cas no 847605-44-1 (6-fluoro-1-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 6-fluoro-1-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 847605-44-1
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 1118746
• PubChem ID: 19437888
• Update Time: 2025-04-20

6-fluoro-1-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1,3-dihydro-1-(1-methylethyl)-2H-Benzimidazol-2-one
• 6-fluoro-1-(propan-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• EN300-192681
• AKOS023135955
• SCHEMBL2970468
• 5-fluoro-3-propan-2-yl-1H-benzimidazol-2-one
• LVHPRAYWLYMDDK-UHFFFAOYSA-N
• 6-fluoro-1-isopropyl-1,3-dihydro-2H-benzimidazol-2-one
• 847605-44-1
• Z1509307052

• Inchi： 1S/C10H11FN2O/c1-6(2)13-9-5-7(11)3-4-8(9)12-10(13)14/h3-6H,1-2H3,(H,12,14)
• InChI Key： LVHPRAYWLYMDDK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C(N2)=O)C(C)C

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles